Cas no 40224-25-7 (4-(2-Oxo-1-imidazolidinyl)benzaldehyde)

• Product Name: 4-(2-Oxo-1-imidazolidinyl)benzaldehyde
• CAS No: 40224-25-7
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 2825974
• PubChem ID: 44721392
• Update Time: 2025-07-18

4-(2-Oxo-1-imidazolidinyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• MFCD05864519
• SCHEMBL13060961
• 40224-25-7
• AKOS006294219
• DTXSID60660447
• 4-(2-Oxo-1-imidazolidinyl)benzaldehyde

• MDL： MFCD05864519
• Inchi： 1S/C10H10N2O2/c13-7-8-1-3-9(4-2-8)12-6-5-11-10(12)14/h1-4,7H,5-6H2,(H,11,14)
• InChI Key： PAEQVSQPTFOSRQ-UHFFFAOYSA-N
• SMILES： O=C1NCCN1C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 190.074227566Da
• Monoisotopic Mass: 190.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.4Ų

Additional information on 4-(2-Oxo-1-imidazolidinyl)benzaldehyde

Introduction to 4-(2-Oxo-1-imidazolidinyl)benzaldehyde (CAS No. 40224-25-7)

4-(2-Oxo-1-imidazolidinyl)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 40224-25-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and synthetic chemistry. The compound’s unique combination of a benzaldehyde moiety and an imidazolidinone ring presents a fertile ground for exploring novel pharmacophores and bioactive molecules.

The structural motif of 4-(2-Oxo-1-imidazolidinyl)benzaldehyde encompasses both electron-deficient and electron-rich regions, making it a promising candidate for various chemical transformations. The benzaldehyde group, known for its reactivity in condensation reactions, aldol additions, and cross-coupling processes, facilitates the synthesis of more complex derivatives. Concurrently, the imidazolidinone ring contributes to the molecule’s heterogeneity, influencing its solubility, stability, and interaction with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule modulators that can interact with biological pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The imidazolidinyl scaffold has emerged as a privileged structure in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. Specifically, derivatives of imidazolidinones have shown promise in inhibiting kinases and other enzymes involved in signal transduction pathways.

The benzaldehyde moiety in 4-(2-Oxo-1-imidazolidinyl)benzaldehyde further enhances its potential as a pharmacological tool. Benzaldehyde-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties. Moreover, the aldehyde group can undergo Michael additions or condensation reactions with nucleophiles, allowing for the facile introduction of diverse functional groups. This adaptability makes it an invaluable building block for designing libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have enabled the rapid design and optimization of molecules like 4-(2-Oxo-1-imidazolidinyl)benzaldehyde. Machine learning models predict the binding affinity of small molecules to target proteins with increasing accuracy, streamlining the drug discovery process. By leveraging these computational tools, researchers can identify structural modifications that enhance potency while minimizing off-target effects. The integration of experimental data with computational predictions has accelerated the development of novel therapeutic agents.

The synthesis of 4-(2-Oxo-1-imidazolidinyl)benzaldehyde typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the condensation of β-ketoesters with imidazole derivatives under acidic conditions to form the imidazolidinone ring. Subsequent functionalization of the benzaldehyde group can be achieved through oxidation or reduction strategies depending on the desired properties of the final product.

In pharmaceutical research, 4-(2-Oxo-1-imidazolidinyl)benzaldehyde has been explored as a precursor for more complex scaffolds. For instance, its reactivity with hydrazines or hydroxylamine derivatives allows for the formation of Schiff bases or oxime derivatives, which exhibit varied biological activities. These derivatives have been investigated for their potential in treating neurological disorders, where modulation of oxidative stress and inflammation is crucial.

The compound’s utility extends beyond academic research into industrial applications as well. The pharmaceutical industry relies on high-quality intermediates like 4-(2-Oxo-1-imidazolidinyl)benzaldehyde to produce large-scale batches of active pharmaceutical ingredients (APIs). Advances in green chemistry have encouraged the development of sustainable synthetic methods that minimize waste and reduce environmental impact. Continuous flow reactors and biocatalytic processes are being adopted to improve efficiency and scalability.

Biological activity assays have revealed that derivatives of 4-(2-Oxo-1-imidazolidinyl)benzaldehyde exhibit promising properties in preclinical models. For example, certain analogs have demonstrated inhibitory effects on cyclin-dependent kinases (CDKs), which are overexpressed in many cancers. By targeting these kinases, researchers aim to develop treatments that disrupt cell cycle progression without harming healthy cells. Additionally, some derivatives have shown anti-inflammatory effects by modulating cytokine production and immune cell function.

The role of imidazolidinones in drug development continues to expand with each passing year. Their ability to adopt multiple conformations enhances their binding affinity to biological targets while reducing toxicity. Researchers are exploring ways to optimize these structures by introducing substituents that improve pharmacokinetic properties such as solubility and metabolic stability. The benzaldehyde group remains a key feature in this process due to its versatility in chemical modifications.

In conclusion,4-(2-Oxo-1-imidazolidinyl)benzaldehyde (CAS No. 40224-25-7) represents a valuable asset in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features enable diverse synthetic pathways and biological interactions, making it an attractive scaffold for drug discovery efforts worldwide. As research progresses，this compound will continue to contribute significantly to advancements in chemical biology and therapeutic innovation.